Cas no 100586-73-0 (6-Methoxybenzofuran-2-sulfonamide)

• Product Name: 6-Methoxybenzofuran-2-sulfonamide
• CAS No: 100586-73-0
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 2190672
• PubChem ID: 13504191
• Update Time: 2024-03-01

6-Methoxybenzofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-benzofuransulfonamide
• 6-methoxybenzofuran-2-sulfonamide
• BDBM50406328
• 6-Methoxybenzofuran-2-sulfonamide

• Inchi： 1S/C9H9NO4S/c1-13-7-3-2-6-4-9(15(10,11)12)14-8(6)5-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： NIJUBGKNXLGGCH-UHFFFAOYSA-N
• SMILES： S(C1=CC2C=CC(=CC=2O1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans